Cas no 5423-66-5 (1,4-Pentanediamine,N4-(3-aminopropyl)-N1,N1-diethyl-)
5423-66-5 structure
Product Name:1,4-Pentanediamine,N4-(3-aminopropyl)-N1,N1-diethyl-
CAS No:5423-66-5
MF:C12H29N3
MW:215.378762960434
CID:381261
PubChem ID:224599
Update Time:2025-04-19
1,4-Pentanediamine,N4-(3-aminopropyl)-N1,N1-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Pentanediamine,N4-(3-aminopropyl)-N1,N1-diethyl-
- AKOS020320376
- 5423-66-5
- NSC-13231
- NSC13231
-
- Inchi: 1S/C12H29N3/c1-4-15(5-2)11-6-8-12(3)14-10-7-9-13/h12,14H,4-11,13H2,1-3H3
- InChI Key: ZAHSEHDQGJUREZ-UHFFFAOYSA-N
- SMILES: N(CC)(CC)CCCC(C)NCCCN
Computed Properties
- Exact Mass: 215.23637
- Monoisotopic Mass: 215.236148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.3
- XLogP3: 1.1
Experimental Properties
- Density: 0.872
- Boiling Point: 286.1°C at 760 mmHg
- Flash Point: 126.8°C
- Refractive Index: 1.466
- PSA: 41.29
1,4-Pentanediamine,N4-(3-aminopropyl)-N1,N1-diethyl- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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